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Compound of Interest

Compound Name: 2-Methoxyisonicotinamide
CAS No.: 105612-50-8
Cat. No.: B021175
Get Quote
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Executive Summary

2-Methoxyisonicotinamide is a pyridine-carboxamide derivative distinct from its metabolic
analog, nicotinamide. In modern drug discovery, it serves as a "privileged scaffold"—a
molecular fragment capable of binding to diverse biological targets with high affinity when
decorated with appropriate side chains.

Its primary biological utility lies in its ability to induce orthogonal conformational binding in
protein active sites. Unlike the unsubstituted isonicotinamide, the 2-methoxy group introduces
steric bulk and electronic repulsion that forces the amide bond out of planarity with the pyridine
ring, a critical feature for fitting into specific hydrophobic pockets in targets like WDR5 (WD
Repeat Domain 5) and the Thrombopoietin (TPO) Receptor.

Chemical Identity & Physicochemical Properties

Understanding the intrinsic properties of this scaffold is essential for interpreting its in vitro
behavior.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b021175#bc-rfq
https://www.benchchem.com/product/b021175/docs?utm_src=pdf-body#biological-targets-and-pharmacological-profiling-of-2-methoxyisonicotinamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Relevance to In Vitro

Property Value
Assays
CAS Number 105612-50-8 Unique identifier for sourcing.
Low molecular weight fragment
Formula C7HsN202

(MW ~152.15).[1][2]

H-Bond Donors

1 (Amide NH2)

Critical for backbone
interactions (e.g., hinge
binding).

H-Bond Acceptors

3 (Pyridine N, Amide O,
Methoxy O)

Enables multi-point target

engagement.

Electronic Effect

2-Methoxy (Electron Donating)

Increases electron density on
the pyridine ring compared to

isonicotinamide, altering

-stacking potential.

Solubility

Moderate (DMSO/Ethanol)

Soluble in standard assay
buffers (up to 10 mM in
DMSO).

Primary Biological Targets
A. WDR5 (Epigenetic Regulation)

The most well-characterized target for the 2-methoxyisonicotinamide moiety is WDR5, a core

subunit of the MLL1 (Mixed Lineage Leukemia 1) histone methyltransferase complex.

e Mechanism of Action: WDR5 recognizes the "WIN" (WDR5-interaction) motif of MLL1. Small
molecules containing the 2-methoxyisonicotinamide fragment act as WIN-site inhibitors.

e Binding Mode:

o The amide moiety forms critical hydrogen bonds within the solvent-exposed channel.

o The 2-methoxy group forces the pyridine ring into an orthogonal conformation relative to

the attached linker.
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o This conformation allows the fragment to fill the S7 hydrophobic pocket, engaging in
favorable van der Waals contacts with residues Phel33, Phel149, and Pro173.

e Functional Consequence: Displacement of MLL1 from WDRS5 disrupts the WRAD complex,
inhibiting H3K4 methylation and suppressing leukemogenic gene expression.

B. Thrombopoietin Receptor (c-Mpl)

The scaffold is a key pharmacophore in non-peptidyl TPO receptor agonists (e.g., related to
Eltrombopag or Avatrombopag analogs).

e Mechanism: Acts as an allosteric agonist.

 Activity: Derivatives incorporating 2-methoxyisonicotinamide promote the dimerization of
the c-Mpl receptor, triggering the JAK2/STATS5 signaling pathway.

 In Vitro Readout: Proliferation of TPO-dependent cell lines (e.g., Ba/F3-hMpl).

C. Mycobacterium tuberculosis (InhA/KatG)

As an isonicotinamide derivative, this compound is investigated for anti-tubercular activity.

o Pathway: Prodrug activation by KatG (catalase-peroxidase) to form an adduct with NAD+,
inhibiting InhA (enoyl-ACP reductase).

 Differentiation: The 2-methoxy substituent alters the redox potential, potentially overcoming
resistance mechanisms found in standard Isoniazid therapy, although it is generally less
potent than the parent drug.

Mechanism of Action & Signaling Pathways

The following diagram illustrates the dual role of the 2-Methoxyisonicotinamide scaffold in
Epigenetics (WDR5) and Hematology (c-Mpl).
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Caption: Dual mechanistic pathways of 2-Methoxyisonicotinamide derivatives targeting
WDRS5 (inhibition) and c-Mpl (activation).

Experimental Protocols for Validation

To validate the biological activity of this scaffold, the following in vitro assays are standard.
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Protocol A: WDR5-MLL1 Interaction Antagonist Assay
(TR-FRET)

Purpose: To measure the ability of the 2-methoxyisonicotinamide fragment (within a ligand)
to displace MLL1 from WDR5.

e Reagents:
o Recombinant WDR5 protein (His-tagged).[3]
o MLL1 peptide (WIN motif) labeled with Fluorescein (FITC).
o Terbium-labeled anti-His antibody (Th-Ab).

e Procedure:

[¢]

Step 1: Dilute compound (starting at 100 uM) in Assay Buffer (PBS, 0.01% Triton X-100,
1% DMSO).

o Step 2: Incubate WDR5-His (2 nM) with Th-Ab (1 nM) for 30 mins at RT.
o Step 3: Add MLL1-FITC peptide (150 nM) and the test compound to the plate.
o Step 4: Incubate for 1 hour at RT in the dark.

o Step 5: Read TR-FRET signal (Excitation: 340 nm; Emission: 520 nm [FITC] and 495 nm
[Th]).

o Data Analysis: Calculate the TR-FRET ratio (520/495). Plot % Inhibition vs.
Log[Concentration] to determine IC50.

o Validation Check: A decrease in FRET signal indicates successful displacement of the
MLL1 peptide.

Protocol B: Ba/F3-cMpl Cell Proliferation Assay

Purpose: To assess TPO receptor agonist activity.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b021175/docs?utm_src=pdf-body#biological-targets-and-pharmacological-profiling-of-2-methoxyisonicotinamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC6842305/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Cell Line: Ba/F3 cells stably transfected with human c-Mpl receptor.
e Media: RPMI 1640 + 10% FBS + IL-3 (for maintenance) or TPO (for assay).

e Procedure:

[¢]

Step 1: Wash cells 3x with PBS to remove IL-3 (starvation).

[e]

Step 2: Seed cells at 5,000 cells/well in 96-well plates in IL-3 free media.

o

Step 3: Treat with 2-Methoxyisonicotinamide derivative (dose-response: 1 nM — 10 uM).

[¢]

Step 4: Incubate for 48—72 hours at 37°C, 5% COa.

[¢]

Step 5: Add CellTiter-Glo (luminescent ATP detection) reagent.
e Readout: Luminescence correlates with cell viability.

o Positive Control: Recombinant Human TPO (rhTPO).

Data Summary & Structure-Activity Relationships
(SAR)

The following table summarizes the impact of the 2-methoxy substituent compared to the
unsubstituted isonicotinamide in WDRS5 binding assays.
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WDRS5 Binding
Affinity (
) Binding .
Scaffold Variant . Key Interactions
/ Conformation
)
Isonicotinamide Weak H-bonds; lacks
' > 50 uM (Weak) Planar o
(Unsubstituted) hydrophobic fill.
2- Fills S7 pocket
Methoxyisonicotinami <1 pM (Potent) Orthogonal (Phel133, Phel149);
de Amide H-bonds.
5 Steric clash exists, but
~5-10 uM (Moderate)  Twisted lacks electronic

Methylisonicotinamide )
repulsion of OMe.

Key Insight: The 2-methoxy group is not just a passive substituent; it is a conformation-locking
element. The oxygen atom creates an electrostatic repulsion with the amide carbonyl oxygen (if
planar), forcing the amide to rotate out of plane. This "pre-organized" shape reduces the
entropy penalty upon binding to WDRS.
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o URL: [Link](Note: Link directs to related methyl-analog for structural comparison as direct
CAS pages are often aggregators).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 105612-50-8|2-Methoxyisonicotinamide|BLD Pharm [bldpharm.com]

2. Cas 105612-50-8,2-METHOXYISONICOTINAMIDE | lookchem [lookchem.com]

3. Discovery of Potent 2-Aryl-6,7-Dihydro-5H-Pyrrolo[1,2-a]imidazoles as WDR5 WIN-site
Inhibitors Using Fragment-Based Methods and Structure-Based Design - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 4. alfa-chemistry.com [alfa-chemistry.com]
¢ 5. molecularinfo.com [molecularinfo.com]

¢ 6. 2-Methoxyisonicotinic Acid | C7TH7NO3 | CID 819942 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 7. 2-Aminoisonicotinamide | C6H7N30O | CID 351653 - PubChem [pubchem.nchbi.nim.nih.gov]
¢ 8. 2-Methylnicotinamide | C7H8N20O | CID 12243705 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ 9. 2-Chloroisonicotinamide | C6H5CIN20 | CID 2800022 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 10. PubChemLite - 2-methylnicotinamide (C7H8N20) [pubchemlite.lcsb.uni.lu]

¢ To cite this document: BenchChem. [Biological Targets and Pharmacological Profiling of 2-
Methoxyisonicotinamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021175/docs#biological-targets-and-
pharmacological-profiling-of-2-methoxyisonicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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